Cas no 2229355-86-4 (3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol)

• Product Name: 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol
• CAS No: 2229355-86-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6613657
• PubChem ID: 165763021
• Update Time: 2025-06-23

3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol
• 3-amino-3-[1-(4-fluorophenyl)ethyl]cyclobutan-1-ol
• 2229355-86-4
• EN300-1774961

• Inchi： 1S/C12H16FNO/c1-8(12(14)6-11(15)7-12)9-2-4-10(13)5-3-9/h2-5,8,11,15H,6-7,14H2,1H3
• InChI Key： JXZUSLROERYREW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2229355-86-4 and Product Name: 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol

3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol, identified by the CAS number 2229355-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a prominent structural motif in many biologically active substances. The presence of both amino and fluoro-substituted ethyl groups in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The cyclobutane ring in this molecule is known for its rigidity, which can influence the conformational flexibility and binding affinity of the compound when interacting with biological targets. This structural feature is particularly valuable in drug design, as it can enhance the stability of the molecule within the binding site of enzymes or receptors. The amino group at the 3-position of the cyclobutane ring serves as a potential site for further functionalization, allowing for the development of derivatives with enhanced pharmacological activity or improved pharmacokinetic profiles.

The 4-fluorophenyl ethyl side chain introduces a fluorine atom, which is a common pharmacophore in medicinal chemistry due to its ability to modulate metabolic pathways and binding interactions. Fluorine atoms can enhance the lipophilicity of a molecule, improve its bioavailability, and even influence its metabolic stability. In particular, the fluoro-substituted aromatic ring has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates. This makes 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol a promising candidate for further development in therapeutic areas where precise targeting is crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that the rigid cyclobutane core can effectively occupy hydrophobic pockets in biological targets, while the amino group and fluoro-substituted ethyl chain provide key interactions necessary for optimal binding. These insights have guided the design of novel derivatives aimed at improving efficacy and reducing side effects.

In addition to its structural features, 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol has been investigated for its potential role in modulating enzyme activity. Specifically, researchers have explored its interactions with enzymes involved in inflammatory pathways and metabolic disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could make it a valuable tool for developing treatments against conditions such as arthritis or metabolic syndrome.

The synthesis of 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol presents unique challenges due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the cyclobutane ring and introduce the necessary substituents with high precision. These advances have opened up new possibilities for exploring the pharmacological potential of this molecule.

One particularly intriguing aspect of this compound is its potential application in oncology research. The combination of a rigid cyclobutane core and fluorine-containing aromatic groups has been associated with enhanced cytotoxicity against certain cancer cell lines. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in tumor cells while exhibiting minimal toxicity towards healthy cells. This selectivity makes it an attractive candidate for further investigation as an anti-cancer agent.

The pharmacokinetic properties of 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol are also under active investigation. Researchers are interested in understanding how its structure influences absorption, distribution, metabolism, and excretion (ADME) profiles. Initial studies suggest that modifications to the fluoro-substituted ethyl chain can significantly impact these properties, potentially leading to improved bioavailability and reduced clearance rates. Such insights are critical for optimizing drug candidates for clinical use.

Another area of interest is the potential use of 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol as a scaffold for developing novel antibiotics or antiviral agents. The unique structural features of this compound may allow it to interact with bacterial or viral targets in ways that existing drugs do not. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify derivatives with enhanced antimicrobial activity against resistant strains.

The growing body of research on 3-amino-3-1-(4-fluorophenyl)ethylcyclobutan-1-ol underscores its significance as a versatile building block in medicinal chemistry. Its ability to modulate biological pathways through precise structural design makes it a valuable asset in drug discovery efforts. As our understanding of its pharmacological properties continues to expand, so too does its potential as a therapeutic agent.